Cas no 1267795-75-4 (3-(carbamothioylmethyl)-N-ethylbenzamide)

• Product Name: 3-(carbamothioylmethyl)-N-ethylbenzamide
• CAS No: 1267795-75-4
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 6387575
• PubChem ID: 82178926
• Update Time: 2025-10-30

3-(carbamothioylmethyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(carbamothioylmethyl)-N-ethylbenzamide
• EN300-1867917
• 1267795-75-4

• Inchi： 1S/C11H14N2OS/c1-2-13-11(14)9-5-3-4-8(6-9)7-10(12)15/h3-6H,2,7H2,1H3,(H2,12,15)(H,13,14)
• InChI Key： MCMHNYAWDAVUBU-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC=C(C(NCC)=O)C=1)N

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(carbamothioylmethyl)-N-ethylbenzamide

Recent Advances in the Study of 3-(Carbamothioylmethyl)-N-ethylbenzamide (CAS: 1267795-75-4)

3-(Carbamothioylmethyl)-N-ethylbenzamide (CAS: 1267795-75-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its relevance in contemporary pharmaceutical research.

The synthesis of 3-(carbamothioylmethyl)-N-ethylbenzamide has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated a better understanding of its chemical properties, which is crucial for its application in drug design.

In terms of biological activity, 3-(carbamothioylmethyl)-N-ethylbenzamide has demonstrated promising results in preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, recent in vitro studies have shown that the compound exhibits significant inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, which are often targeted in anti-inflammatory and anticancer therapies.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and binding assays have revealed that 3-(carbamothioylmethyl)-N-ethylbenzamide interacts with the active sites of target enzymes, thereby modulating their activity. These findings are supported by structural-activity relationship (SAR) analyses, which have identified critical functional groups responsible for its bioactivity. Such insights are instrumental in guiding the design of more potent and selective derivatives.

Despite these advancements, challenges remain in the development of 3-(carbamothioylmethyl)-N-ethylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 3-(carbamothioylmethyl)-N-ethylbenzamide represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential in clinical applications.